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Compound of Interest

Compound Name: Pyrimidine, 4,6-diethoxy-

Cat. No.: B15050218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide consolidates the available information on 4,6-diethoxypyrimidine, a

heterocyclic compound of interest in various chemical and pharmaceutical research fields.

While specific experimental data for this compound is limited in publicly accessible literature,

this document provides an overview of its general properties, synthesis, and potential

characteristics inferred from closely related analogs.

Core Physical and Chemical Properties
Quantitative experimental data for 4,6-diethoxypyrimidine is not readily available. However,

based on the properties of analogous 4,6-dialkoxypyrimidines, the following characteristics can

be anticipated. It is crucial to note that these are estimations and should be confirmed through

experimental validation.
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Property
Predicted
Value/Characteristic

Notes

Molecular Formula C8H12N2O2

Molecular Weight 168.19 g/mol

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility
Expected to be soluble in

organic solvents.

Based on analogs like 4,6-

diethoxy-2-methylpyrimidine

which is soluble in DMSO,

methanol, and ethyl acetate.[1]

Synthesis of 4,6-Diethoxypyrimidine
The primary synthetic route to 4,6-diethoxypyrimidine is through the nucleophilic substitution of

4,6-dichloropyrimidine with sodium ethoxide.[1]

General Experimental Protocol:

A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol. To

this solution, 4,6-dichloropyrimidine is added, and the reaction mixture is typically heated under

reflux. The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is

worked up by removing the ethanol, partitioning the residue between water and an organic

solvent (e.g., diethyl ether or ethyl acetate), and washing the organic layer to remove any

remaining salts. The crude product is then purified, commonly by distillation or chromatography.

Below is a diagram illustrating the general workflow for the synthesis of 4,6-diethoxypyrimidine.
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General Synthesis Workflow for 4,6-Diethoxypyrimidine
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Caption: General workflow for the synthesis of 4,6-diethoxypyrimidine.

Spectroscopic Characterization
Specific spectroscopic data for 4,6-diethoxypyrimidine is not available in the searched

literature. However, general spectral features for 4,6-diethoxy-substituted pyrimidines have

been described.[1]
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1H NMR: Expected signals would include a triplet for the methyl protons (-OCH2CH3)

around δ 1.3–1.5 ppm, a quartet for the methylene protons (-OCH2CH3) around δ 3.9–4.2

ppm, and signals for the pyrimidine ring protons.[1]

IR Spectroscopy: Strong absorption bands are anticipated in the region of 1250–1050 cm-1

corresponding to the C-O stretching of the ethoxy groups, and in the 1600–1500 cm-1 region

for the C=N and C=C aromatic stretching vibrations.[1]

Reactivity and Potential Applications
Information regarding the specific chemical reactivity of 4,6-diethoxypyrimidine is limited. Based

on the chemistry of related pyrimidine derivatives, it is expected to undergo electrophilic

substitution reactions on the pyrimidine ring, although the electron-donating ethoxy groups may

influence the regioselectivity.

There is currently no available information linking 4,6-diethoxypyrimidine to specific biological

activities or signaling pathways in the context of drug development. Research on structurally

similar compounds, such as other di-substituted pyrimidines, suggests a potential for a range of

biological activities, but this remains to be experimentally verified for 4,6-diethoxypyrimidine.

Due to the lack of information on its biological targets and mechanisms of action, no signaling

pathway diagrams can be provided at this time.

Conclusion
4,6-Diethoxypyrimidine is a pyrimidine derivative for which detailed experimental data is not

widely available in the public domain. Its synthesis is expected to follow established methods

for analogous compounds. The information presented in this guide is based on general

chemical principles and data from closely related structures and should be used as a

preliminary reference. Further experimental investigation is required to fully characterize its

physical, chemical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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